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Compound of Interest

Compound Name: 3,4-Dimethoxystyrene

Cat. No.: B140838

An In-depth Resource for Scientists and Drug Development Professionals on Sourcing and
Application

This technical guide provides a comprehensive overview of the commercial suppliers of 3,4-
Dimethoxystyrene, a key intermediate in various organic syntheses and a valuable monomer
in polymer chemistry. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on supplier specifications, and
guidance on its application.

Introduction to 3,4-Dimethoxystyrene

3,4-Dimethoxystyrene, also known as 4-vinylveratrole, is an organic compound with the
chemical formula C10H1202.[1][2] It is a derivative of styrene and is characterized by the
presence of two methoxy groups on the benzene ring. These electron-donating groups
influence the reactivity of the vinyl group, making it a versatile building block in the synthesis of
pharmaceuticals, agrochemicals, and specialty polymers. The compound is typically supplied
as a liquid and may contain an inhibitor, such as hydroquinone, to prevent polymerization.[3][4]

Commercial Suppliers and Product Specifications

A number of chemical suppliers offer 3,4-Dimethoxystyrene for research and development
purposes. The following table summarizes the offerings from prominent suppliers, providing a
comparative overview of available grades, purity levels, and product forms.
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Key Experimental Protocol: Polymerization of 3,4-
Dimethoxystyrene

3,4-Dimethoxystyrene is frequently used as a monomer in radical polymerization reactions.[9]
The following is a generalized experimental protocol for the synthesis of poly(3,4-
dimethoxystyrene).

Materials:

¢ 3,4-Dimethoxystyrene (inhibitor removed)

» Azobisisobutyronitrile (AIBN) or other radical initiator
e Anhydrous toluene or other suitable solvent

e Methanol

¢ Nitrogen or Argon gas

e Schlenk flask and line

Methodology:
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Inhibitor Removal: Prior to polymerization, the hydroquinone inhibitor must be removed from
the 3,4-dimethoxystyrene monomer. This is typically achieved by passing the monomer
through a column of basic alumina.

Reaction Setup: A Schlenk flask is charged with the purified 3,4-dimethoxystyrene and
anhydrous toluene. The radical initiator (e.g., AIBN) is then added.

Degassing: The reaction mixture is thoroughly degassed to remove oxygen, which can
guench the radical polymerization. This is typically done by several freeze-pump-thaw
cycles.

Polymerization: The reaction flask is placed in an oil bath at a temperature suitable for the
decomposition of the initiator (e.g., 60-80 °C for AIBN). The reaction is allowed to proceed
under an inert atmosphere (nitrogen or argon) for a specified time (typically several hours).

Precipitation and Purification: After the desired reaction time, the polymerization is quenched
by cooling the reaction mixture to room temperature. The polymer is then precipitated by
slowly adding the reaction solution to a large volume of a non-solvent, such as methanol,
with vigorous stirring.

Isolation and Drying: The precipitated polymer is collected by filtration, washed with fresh
non-solvent, and dried under vacuum to a constant weight.

Workflow for Polymerization of 3,4-Dimethoxystyrene
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Caption: Workflow for the radical polymerization of 3,4-dimethoxystyrene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b140838?utm_src=pdf-body
https://www.benchchem.com/product/b140838?utm_src=pdf-body
https://www.benchchem.com/product/b140838?utm_src=pdf-body
https://www.benchchem.com/product/b140838?utm_src=pdf-body-img
https://www.benchchem.com/product/b140838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Relationship of Supplier Selection Criteria

The selection of a suitable supplier for 3,4-Dimethoxystyrene often involves a multi-faceted
decision-making process. The following diagram illustrates the key considerations and their

interdependencies.

Researcher's Core Needs

Required Quantity Specific Application

Purity/Grade

pplier Attributes \ )
CoA & Technical Support

Stock & Lead Time

Cost-Effectiveness

Reliability & Reputation

Click to download full resolution via product page
Caption: Key criteria for selecting a 3,4-dimethoxystyrene supplier.

This guide provides a foundational understanding of the commercial landscape for 3,4-
Dimethoxystyrene. For specific applications and detailed safety information, researchers
should always consult the supplier's technical data sheets and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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